Cas no 183370-70-9 ((2S)-Benzyl 2-((chloro(phenoxy)phosphoryl)amino)propanoate)

• Product Name: (2S)-Benzyl 2-((chloro(phenoxy)phosphoryl)amino)propanoate
• CAS No: 183370-70-9
• MF: C₁₆H₁₇ClNO₄P
• MW: 353.737244367599
• CID: 4628783
• PubChem ID: 11993919
• Update Time: 2024-11-06

(2S)-Benzyl 2-((chloro(phenoxy)phosphoryl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• (2S)-Benzyl 2-((chloro(phenoxy)phosphoryl)amino)propanoate
• benzyl (2S)-2-[[chloro(phenoxy)phosphoryl]amino]propanoate
• W13652
• SCHEMBL12621310
• (2S)-Benzyl2-((chloro(phenoxy)phosphoryl)amino)propanoate
• benzyl (2S)-2-{[chloro(phenoxy)phosphoryl]amino}propanoate
• 183370-70-9

• Inchi： 1S/C16H17ClNO4P/c1-13(16(19)21-12-14-8-4-2-5-9-14)18-23(17,20)22-15-10-6-3-7-11-15/h2-11,13H,12H2,1H3,(H,18,20)/t13-,23?/m0/s1
• InChI Key： AOZOBLLGZPZKKD-AVEISGIFSA-N
• SMILES： ClP(N[C@H](C(=O)OCC1C=CC=CC=1)C)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.0583727g/mol
• Monoisotopic Mass: 353.0583727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives